(3-bromo-4-methoxybenzyl)phenylamine

• IUPAC Name: N-[(3-bromo-4-methoxyphenyl)methyl]aniline
• InChI: InChI=1S/C14H14BrNO/c1-17-14-8-7-11(9-13(14)15)10-16-12-5-3-2-4-6-12/h2-9,16H,10H2,1H3
• InChI Key: LMHDPRSBFASNRF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNC2=CC=CC=C2)Br
• Molecular Formula: C14H14BrNO
• Molecular Weight: 292.17 g/mol

Description

(3-bromo-4-methoxybenzyl)phenylamine, with the molecular formula C14H14BrNO and an average molecular weight of 292.176 Da, is a chemical compound of interest in scientific research and development, particularly in the field of medicinal chemistry . This compound belongs to a class of benzylamine derivatives that serve as valuable synthetic intermediates or building blocks for the preparation of more complex molecules. For instance, structurally related N-benzylamine compounds have been utilized in the synthesis of novel morphinan derivatives investigated as potential opioid receptor ligands, highlighting the application of this chemical scaffold in pharmaceutical research . The molecular structure incorporates both bromo and methoxy substituents on the benzyl ring, which can be leveraged for further chemical modifications, such as in metal-catalyzed cross-coupling reactions, to create diverse chemical libraries for biological screening. As a specialist chemical, it is primarily used in laboratory settings. This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications, or for human consumption. Researchers should handle this material in accordance with all applicable laboratory safety standards.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Electronic Comparisons

The electronic and steric effects of substituents on phenylamine derivatives significantly impact their chemical behavior and biological activity. Below is a comparative analysis with key analogues:

Compound	Substituents	Electronic Effects	Key Applications
(3-Bromo-4-Methoxybenzyl)Phenylamine	3-Br, 4-OCH₃	-Br (electron-withdrawing), -OCH₃ (electron-donating); balanced electronic environment	Nrf2 activation, potential optoelectronic materials
(3-Ethynyl)Phenylamine	3-C≡CH	Strong electron-withdrawing due to sp-hybridization	Click chemistry for target identification
(3,4-Dimethyl)Phenylamine	3-CH₃, 4-CH₃	Electron-donating; steric hindrance from methyl groups	Most potent Nrf2 activation in angucyclinones
(4-Bromo-3-Methyl)Phenylamine	4-Br, 3-CH₃	-Br (electron-withdrawing), -CH₃ (electron-donating); moderate electronic perturbation	Bioactive angucyclinone synthesis
(3,4-Methylenedioxy)Phenylamine	3,4-OCH₂O- (cyclic ether)	Strong electron-donating; planar structure	Enhanced thermal stability in materials

Q & A

Q. What are the optimal synthetic routes for (3-bromo-4-methoxybenzyl)phenylamine, and what purification techniques ensure high yield and purity?

The synthesis typically involves multi-step reactions starting from substituted benzyl halides or nitro compounds. For example, brominated methoxybenzyl intermediates (e.g., 4-bromo-3-methoxybenzyl chloride) can undergo nucleophilic substitution with aniline derivatives under basic conditions . Key steps include:

• Bromination : Controlled bromination of 4-methoxybenzyl precursors using reagents like NBS (N-bromosuccinimide).
• Amine coupling : Reaction with phenylamine via Buchwald-Hartwig amination or Ullmann coupling for aryl-amine bond formation . Purification methods such as column chromatography (silica gel, eluent: hexane/ethyl acetate) and recrystallization (using ethanol/water mixtures) are critical to isolate the product with >95% purity. Monitoring via TLC and NMR ensures reaction progress .

Q. How can spectroscopic techniques (NMR, MS) confirm the structure of (3-bromo-4-methoxybenzyl)phenylamine?

• ¹H NMR : Key signals include:

• A singlet at δ 3.8–3.9 ppm for the methoxy (-OCH₃) group.
• Aromatic protons split into distinct patterns due to bromine’s deshielding effect (e.g., doublets near δ 7.2–7.5 ppm).
• Benzylic CH₂ protons adjacent to the amine at δ 3.4–3.6 ppm .
  • Mass Spectrometry (MS) : A molecular ion peak at m/z ~292 (C₁₄H₁₃BrNO⁺) confirms the molecular weight. Fragmentation patterns show loss of Br (79.9 Da) and methoxy groups .

Advanced Research Questions

Q. How do the bromine and methoxy substituents influence the compound’s reactivity in nucleophilic substitution reactions?

The bromine atom acts as a strong electron-withdrawing group, activating the benzyl position for SNAr (nucleophilic aromatic substitution) with amines or thiols. The methoxy group (-OCH₃) donates electrons via resonance, directing electrophiles to the para position relative to itself. This dual effect creates regioselectivity in further functionalization. For example, in cross-coupling reactions, bromine facilitates Suzuki-Miyaura couplings with aryl boronic acids .

Q. What strategies resolve contradictions in reported biological activities of (3-bromo-4-methoxybenzyl)phenylamine derivatives?

Discrepancies in bioactivity data (e.g., IC₅₀ values in enzyme assays) often arise from:

• Assay conditions : Variations in pH, solvent (DMSO vs. aqueous buffers), or temperature.
• Structural analogs : Subtle differences in substituents (e.g., replacing Br with Cl) alter binding affinity . Mitigation strategies include:
• Standardizing assay protocols across studies.
• Conducting QSAR (Quantitative Structure-Activity Relationship) analyses to correlate substituent effects with activity .

Q. How does the basicity of (3-bromo-4-methoxybenzyl)phenylamine compare to other phenylamine derivatives?

The bromine and methoxy groups decrease basicity compared to unsubstituted phenylamine. Bromine’s electron-withdrawing effect reduces the amine’s lone pair availability, while the methoxy group’s resonance donation slightly counteracts this. Experimental pKa values can be determined via potentiometric titration in aqueous ethanol, revealing a pKa ~4.5–5.0 (vs. phenylamine’s pKa ~4.6) .

Q. What are the applications of (3-bromo-4-methoxybenzyl)phenylamine in drug discovery and materials science?

• Medicinal Chemistry : Serves as a scaffold for kinase inhibitors (e.g., targeting EGFR or BRAF) due to its ability to mimic ATP-binding motifs. The bromine atom enhances binding via halogen bonding .
• Materials Science : Used in synthesizing conductive polymers or metal-organic frameworks (MOFs), where the amine group coordinates with metal ions (e.g., Cu²⁺ or Zn²⁺) .